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Compound of Interest

Compound Name: Procyanidin A4

Cat. No.: B1501570

Get Quote

CAS: 111466-29-6 | Class: A-Type Proanthocyanidin / Polyphenol[1][2]

Part 1: Executive Safety Directive
To: Laboratory Personnel & Safety Officers From: Senior Application Scientist

This guide supersedes generic organic waste instructions. While Procyanidin A4 is often

categorized as a low-toxicity phytochemical found in dietary sources (e.g., Litchi chinensis,

peanuts), pure research standards present distinct risks due to high concentration and particle

inhalation hazards.[1][2]

The Golden Rule of Polyphenol Disposal:
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Treat as a Chemical Irritant, not Food Waste. Do not dispose of down the drain. Although

biodegradable, introducing concentrated bioactive compounds into municipal water systems

violates Good Laboratory Practice (GLP) and environmental compliance standards

(EPA/RCRA).[1]

Part 2: Chemical Profile & Hazard Identification
Before disposal, verify the material state. Procyanidin A4 is highly susceptible to oxidation;

"old" material may appear dark brown/black but retains chemical waste status.[2]

Parameter Specification

Chemical Name Procyanidin A4

CAS Number 111466-29-6

Molecular Formula C₃₀H₂₄O₁₃

Physical State Off-white to light brown powder (hygroscopic)

Solubility
Soluble in DMSO, Methanol, Ethanol; poorly

soluble in water

GHS Signal Word WARNING

Hazard Codes
H319 (Eye Irritant), H335 (Resp.[1][2][3] Irritant),

H315 (Skin Irritant)

RCRA Status
Not P-listed or U-listed; classify as Non-

Halogenated Organic Waste

Part 3: Disposal Decision Matrix (Logic Flow)
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This decision tree ensures you select the correct waste stream, preventing dangerous cross-

contamination (e.g., mixing with oxidizers).[1][2]
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Figure 1: Waste Stream Segregation Logic for Procyanidin A4.[1] Note the critical separation

of Halogenated vs. Non-Halogenated solvents.
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Standards (Expired/Degraded)
Context: You have a vial of Procyanidin A4 that has oxidized (turned dark) or is no longer

needed.

PPE Verification:

Nitrile gloves (Standard 4 mil).[1][2]

Safety goggles (ANSI Z87.1).[1][2]

Lab coat (buttoned).[1][2]

Critical: If handling >100mg of open powder, use a fume hood or N95 mask to prevent

inhalation of phenolic dust (H335).[2]

Primary Containment:

Do not empty the vial. Keep the chemical in its original glass container.

Tighten the cap and seal with Parafilm to prevent leakage during transport.

Secondary Containment (Bagging):

Place the sealed vial into a clear, sealable plastic bag (e.g., Ziploc).

This acts as a "double containment" measure against breakage in the waste drum.

Labeling:

Affix a hazardous waste tag.[2]

Chemical Name: "Procyanidin A4 (Solid)".[1][2]

Constituents: "100% Polyphenolic Compound".[2]

Hazards: Check "Irritant" and "Toxic" (precautionary).[1][2][4]
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Binning:

Place in the Solid Chemical Waste Drum.

Note: Do not place in "Biohazard/Red Bag" waste unless the compound was used on

human/viral cell lines.

Protocol B: Disposal of Solutions (DMSO/Methanol Stocks)
Context: You have leftover stock solutions from an assay (e.g., 10mM in DMSO).

Solvent Identification:

Check your solvent.[2][5][6] Procyanidin A4 is commonly dissolved in DMSO or

Methanol.[2]

Warning: Never mix DMSO waste with strong oxidizers (e.g., peroxides) as this can cause

an exothermic reaction.[1][2]

Transfer:

Pour the solution into the appropriate carboy (see Figure 1).

For DMSO/Methanol/Ethanol: Use the Non-Halogenated Organic carboy.

For Aqueous Buffers: Use the Aqueous Waste carboy (containing <5% organic solvents).

[1][2]

Rinsing:

Triple rinse the empty vial with a small amount of the same solvent used in the stock.

Add rinsate to the waste carboy.

Empty Vial Disposal:

Deface the label on the empty vial.

Place the glass vial in the Glass/Sharps bin (not general trash).[2]
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Protocol C: Spill Cleanup (Dry Powder)
Context: A vial drops and breaks, scattering powder.[2]

Isolate: Mark the area.

Dampen: Do not dry sweep (creates dust).[1][2] Cover the powder with a paper towel

dampened with 70% Ethanol. This suppresses dust and solubilizes the polyphenol.

Wipe: Wipe up the material. The towel will turn brown/red (oxidation of procyanidins).[2]

Dispose: Place contaminated towels in a sealed bag and treat as Solid Chemical Waste.

Part 5: Regulatory & Scientific Rationale[1]
Why Incineration? Polyphenols like Procyanidin A4 possess complex ring structures (C6-C3-

C6).[1][2] While natural, they are stable against rapid bacterial degradation in high

concentrations.[2]

Mechanism: Incineration at >850°C ensures complete thermal decomposition into CO₂ and

H₂O, preventing bioaccumulation in local water tables.

Self-Validating Step: Check the waste manifest.[1][2] It should list "Organic Incineration" as

the disposal method code (e.g., Code 040 in many jurisdictions).[2]

Why No Drain Disposal? Although Procyanidin A4 is non-carcinogenic, it is bioactive.[2]

Ecological Impact: High concentrations of polyphenols can alter the pH and dissolved

oxygen levels of aquatic ecosystems, affecting microbial flora.

Compliance: EPA 40 CFR 261.3 prohibits the dilution of waste to achieve compliance.

Pouring down the drain is considered "dilution" and is a federal violation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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